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Compound of Interest

Compound Name: Menthyl valerate

cat. No.: B13807449

An In-depth Technical Guide to Menthyl Valerate

Introduction

Menthyl valerate, also known as menthyl isovalerate or by the trade name Validol, is the
menthyl ester of isovaleric acid.[1][2] It is an organic compound recognized for its characteristic
menthol aroma and a mild, sweet, fruity taste.[3][4] This compound is found naturally in plants
such as peppermint and orange mint.[3] In various regions, particularly in Eastern Europe, it is
utilized as an anxiolytic and sedative.[1] Beyond its pharmaceutical applications, menthyl
valerate serves as a flavoring and fragrance agent in the food, cosmetic, and personal care
industries.[5][6] This guide provides a comprehensive overview of its chemical identity,
physicochemical properties, synthesis, analytical methods, and key applications for
researchers and drug development professionals.

Chemical Identity and Synonyms

Menthyl valerate is classified as a menthane monoterpenoid.[3] Its chemical structure is based
on a p-menthane backbone, which consists of a cyclohexane ring with a methyl group and a (2-
methyl)-propyl group.[3] The compound's identity is defined by several identifiers, with the CAS
Number being the most critical for database searches and regulatory purposes.
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Identifier Type

Value

Primary CAS Number

89-47-4[71[8][9]

Alternate CAS Numbers

16409-46-4 (for L-Menthyl isovalerate)[4][10],
64129-94-8[11]

5-methyl-2-(propan-2-yl)cyclohexyl

IUPAC Name
pentanoate[3]
Menthyl isovalerate, Validol, Menthyl
pentanoate, Isovaleric acid p-menth-3-yl ester,
Synonyms

(5-methyl-2-propan-2-yl)cyclohexyl)
pentanoate[7][8][12][13]

Molecular Formula

C1sH2802[7][11][12]

Molecular Weight

240.38 g/mol [7][12]

Physicochemical Properties

Menthyl valerate is a colorless to pale yellow, clear liquid with an odor reminiscent of menthol

and valerian.[7][8] It is characterized by a cooling and faintly bitter taste.[7] Its properties make

it suitable for a range of applications, particularly where solubility in non-agqueous media is

required.
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Property Value
Appearance Colorless to pale yellow clear liquid[8]
Density 0.903 - 0.909 g/mL at 25 °C[4][8]

N , 261.0 °C at 760 mmHg[8]; 126.0 °C at 10
Boiling Point

mmHg[8]
Refractive Index 1.445 - 1.451 at 20 °C[8]
Vapor Pressure 0.004 mmHg at 25 °CJ[8]
Flash Point >93.33 °C (> 200 °F)[8]
Solubility Practically insoluble in water; freely soluble in

alcohol, chloroform, ether, and oils[3][7]

Experimental Protocols
Synthesis of Menthyl Valerate via Fischer Esterification

The most common industrial method for synthesizing menthyl valerate is the direct
esterification of menthol with isovaleric acid.[14][15] This acid-catalyzed reaction is a well-
established method for producing esters.

Methodology:

Reactant Preparation: A mixture of L-menthol and isovaleric acid is prepared.

o Catalyst Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid
(H2S0a4) or hydrochloric acid (HCI), is added to the mixture.[4][16]

e Reaction Conditions: The reaction mixture is heated to a temperature between 100 °C and
110 °C.[4][16] The reaction is typically carried out under reflux to prevent the loss of volatile
reactants and products.

e Reaction Time: The process can take up to 48 hours to achieve moderate yields of
approximately 75%.[6]
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» Work-up and Purification: Following the reaction, the mixture is cooled. The product is then
subjected to neutralization and washing steps to remove the acid catalyst and any unreacted
starting materials, which may generate wastewater.[6] Further purification can be achieved

through distillation.

A more modern approach involves microwave-assisted synthesis, which can significantly

reduce reaction times and improve yields.[6]
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Caption: Synthesis workflow for Menthyl Valerate via Fischer Esterification.

Analytical Protocol: Gas Chromatography (GC)

A validated gas chromatography method with flame-ionization detection (GC-FID) is used for
the quantitative determination of menthyl valerate, particularly in pharmaceutical dosage

forms like Validol tablets.[2]
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Methodology:

Sample Preparation: The sample containing menthyl valerate is dissolved in a suitable
solvent. An internal standard, such as n-octanol, is added for accurate quantification.[2]

GC System: A gas chromatograph equipped with a flame-ionization detector (FID) is used.

Column: The separation is achieved on a HP-FFAP (nitroterephthalic acid modified
polyethylene glycol) fused silica capillary column (30 m length x 0.53 mm internal diameter
with a 1 pm stationary film thickness).[2]

Injection: A small volume of the prepared sample is injected into the GC inlet, where it is
vaporized.

Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)
through the column. The separation of components is based on their differential partitioning
between the mobile gas phase and the stationary liquid phase.

Detection: As menthyl valerate and the internal standard elute from the column, they are
detected by the FID.

Quantification: The concentration of menthyl valerate is determined by comparing the peak
area of the analyte to that of the internal standard against a calibration curve. The method
has established linearity in the range of 1.152 to 5.762 mg/mL for menthyl isovalerate, with a
limit of detection (LOD) of 0.5 mg/mL.[2]
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Caption: Analytical workflow for Menthyl Valerate using Gas Chromatography.

Applications in Research and Drug Development

Menthyl valerate's biological activity is primarily as a sedative and anxiolytic, which slows
down brain function to induce relaxation and relieve stress.[3] Its applications span several
industries.

o Pharmaceuticals: It is the active ingredient in Validol, a medication used to manage anxiety
and neurocirculatory dystonia.[1][6] Its calming effects are leveraged in various sedative
preparations.[7]
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o Flavor and Fragrance: Due to its minty and fruity aroma, it is used as a flavoring agent in
foods and beverages and as a fragrance component in perfumes, deodorants, and air
fresheners.[5][17]

o Cosmetics and Personal Care: The cooling and refreshing properties of menthyl valerate
make it a common ingredient in lotions, creams, soaps, and shampoos.[5]

o Aromatherapy: It is used in aromatherapy for its soothing and calming benefits.[5][6]
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Caption: Key applications of Menthyl Valerate across various industries.

Safety and Toxicology

Menthyl valerate is considered to have low toxicity upon ingestion and skin contact.[4]
However, it is classified as a skin and eye irritant and may cause respiratory irritation.[10][18]
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According to the Globally Harmonized System (GHS), it carries warning labels for these effects.
[18] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is
"no safety concern at current levels of intake when used as a flavouring agent".[18] Standard
safety precautions, such as wearing protective gloves and goggles and ensuring adequate
ventilation, should be followed when handling the compound.[5]

Conclusion

Menthyl valerate is a versatile monoterpenoid ester with significant applications in the
pharmaceutical, food, and cosmetic industries. Its well-defined physicochemical properties and
established synthesis and analytical protocols make it a compound of continued interest for
researchers and developers. Its primary role as a sedative and its favorable safety profile as a
flavoring agent underscore its importance in both clinical and commercial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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